Cas no 2034544-17-5 (1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-[6-(trifluoromethyl)pyridine-3-carbonyl]-1,4-diazepane)

• Product Name: 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-[6-(trifluoromethyl)pyridine-3-carbonyl]-1,4-diazepane
• CAS No: 2034544-17-5
• MF: C₁₆H₁₈F₃N₅O₃S
• MW: 417.406032085419
• CID: 5353630
• Update Time: 2025-05-20

1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-[6-(trifluoromethyl)pyridine-3-carbonyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• (4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone
• [4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone
• 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-[6-(trifluoromethyl)pyridine-3-carbonyl]-1,4-diazepane

• Inchi： 1S/C16H18F3N5O3S/c1-22-11-13(10-21-22)28(26,27)24-6-2-5-23(7-8-24)15(25)12-3-4-14(20-9-12)16(17,18)19/h3-4,9-11H,2,5-8H2,1H3
• InChI Key： XBLKABYHVJFCEI-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(N1CCN(C(C2C=NC(C(F)(F)F)=CC=2)=O)CCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 669
• XLogP3: 0.5
• Topological Polar Surface Area: 96.8

Additional information on 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-[6-(trifluoromethyl)pyridine-3-carbonyl]-1,4-diazepane

Introduction to 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-[6-(trifluoromethyl)pyridine-3-carbonyl]-1,4-diazepane (CAS No. 2034544-17-5)

The compound 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-[6-(trifluoromethyl)pyridine-3-carbonyl]-1,4-diazepane, identified by its CAS number 2034544-17-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The synergistic arrangement of functional groups, including a sulfonyl moiety linked to a pyrazole ring and a trifluoromethyl substituted pyridine moiety, contributes to its unique chemical properties and biological activity.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of 1,4-diazepane derivatives in developing novel therapeutic agents. The presence of the sulfonyl group at the 1-position and the carbonyl group at the 4-position enhances the compound's reactivity, making it a valuable scaffold for further derivatization. The incorporation of a 6-(trifluoromethyl)pyridine moiety at the 4-position introduces additional electronic and steric effects, which can modulate the compound's pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of biologically active molecules. The combination of a pyrazole scaffold with a pyridine derivative creates a versatile platform for designing compounds with specific target interactions. For instance, studies have shown that derivatives of this class exhibit inhibitory activity against various enzymes and receptors, making them promising candidates for treating inflammatory diseases, neurological disorders, and cancer.

The sulfonyl group in this molecule plays a crucial role in enhancing binding affinity to biological targets. Sulfonyl compounds are well-known for their ability to interact with proteins through hydrogen bonding and electrostatic interactions. This feature has been leveraged in the development of drugs targeting enzymes such as kinases and proteases. Additionally, the trifluoromethyl group at the pyridine ring contributes to metabolic stability and lipophilicity, which are critical factors in drug design.

In recent years, there has been growing interest in using computational methods to predict the biological activity of novel compounds. Virtual screening and molecular docking studies have been employed to identify potential hits from large chemical libraries. The compound 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-[6-(trifluoromethyl)pyridine-3-carbonyl]-1,4-diazepane (CAS No. 2034544-17-5) has been subjected to such analyses, revealing promising interactions with several therapeutic targets.

Experimental validation of these computational predictions has been conducted through various biochemical assays. These studies have demonstrated that derivatives of this compound exhibit significant inhibitory effects on target enzymes at nanomolar concentrations. This level of potency is highly desirable for therapeutic applications, as it ensures efficacy while minimizing off-target effects.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled the efficient construction of its complex framework. These methods not only improve efficiency but also allow for greater flexibility in modifying the structure for future studies.

From a regulatory perspective, compounds like this one must undergo rigorous safety and efficacy testing before they can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are essential to assess their potential as drug candidates. These studies provide critical data on toxicity profiles, pharmacokinetics, and pharmacodynamics.

The impact of this research extends beyond academic circles, as it contributes to the broader effort to develop new treatments for human diseases. By exploring novel chemical scaffolds like 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-[6-(trifluoromethyl)pyridine-3-carbonyl]-1,4-diazepane (CAS No. 2034544-17-5), scientists are paving the way for next-generation therapeutics that address unmet medical needs.

In conclusion, this compound represents a significant milestone in pharmaceutical chemistry due to its unique structural features and promising biological activity. Its development underscores the importance of interdisciplinary approaches combining synthetic chemistry, computational modeling, and experimental validation in advancing drug discovery efforts.